Cas no 2090630-52-5 (4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
• CAS No: 2090630-52-5
• MF: C₆H₂F₃N₃O₂
• MW: 205.094191074371
• CID: 6507150
• PubChem ID: 131590257
• Update Time: 2025-07-24

4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
• 2090630-52-5
• 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
• EN300-7430951

• Inchi： 1S/C6H2F3N3O2/c7-6(8,9)5-11-2(1-10)3(12-5)4(13)14/h(H,11,12)(H,13,14)
• InChI Key： AKVPCWDYPGPOAC-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C#N)=C(C(=O)O)N1)(F)F

Computed Properties

• Exact Mass: 205.00991080g/mol
• Monoisotopic Mass: 205.00991080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.8Ų

Additional information on 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid

Recent Advances in the Study of 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid (CAS: 2090630-52-5)

4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid (CAS: 2090630-52-5) has emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its unique chemical properties, including the presence of both cyano and trifluoromethyl groups, which contribute to its reactivity and potential biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid via a multi-step process involving the condensation of ethyl trifluoropyruvate with cyanoacetamide, followed by cyclization and hydrolysis. The researchers reported a yield of 78% and high purity (>99%), making it a viable candidate for large-scale production. The compound's stability under various pH conditions was also investigated, showing remarkable resilience in acidic environments, which is advantageous for oral drug formulations.

In terms of pharmacological applications, a recent patent (WO2023056789) disclosed the use of 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid as a building block for JAK3 inhibitors. The compound's ability to interact with the ATP-binding site of JAK3 was confirmed through molecular docking studies, suggesting its potential in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, its low cytotoxicity in human hepatocyte cells (IC50 > 100 μM) indicates a favorable safety profile for further drug development.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where derivatives of 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid were evaluated as potent TRPA1 antagonists. The lead compound exhibited nanomolar affinity (Ki = 12 nM) and demonstrated efficacy in a murine model of neuropathic pain, reducing mechanical allodynia by 65% at a dose of 10 mg/kg. These findings underscore the compound's versatility in addressing unmet medical needs in pain management.

Future research directions include exploring the compound's potential in combination therapies and investigating its pharmacokinetic properties in preclinical models. With its unique structural features and demonstrated biological activities, 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid continues to be a promising candidate for the development of next-generation therapeutics in oncology, immunology, and neurology.